A Methodological Guide to the Physicochemical Characterization of Novel Pyridine Carboxylic Acids: A Case Study of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid
A Methodological Guide to the Physicochemical Characterization of Novel Pyridine Carboxylic Acids: A Case Study of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid
Abstract
The journey of a novel chemical entity from laboratory synthesis to a viable drug candidate is fundamentally governed by its physicochemical properties. These characteristics dictate the absorption, distribution, metabolism, and excretion (ADME) profile of a molecule, thereby influencing its efficacy and safety. This technical guide provides a comprehensive methodological framework for the essential physicochemical characterization of novel drug-like molecules, with a specific focus on 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. This compound, containing both a basic pyridine moiety and an acidic carboxylic acid group, serves as an exemplary case for molecules with pH-dependent properties. This document outlines the scientific rationale and detailed, field-proven protocols for determining critical parameters including ionization constant (pKa), lipophilicity (LogD), aqueous solubility, and melting point. It is intended as an authoritative resource for researchers and drug development professionals to establish a robust and reproducible physicochemical profile, enabling informed decision-making in the early stages of drug discovery.
Introduction and Strategic Importance
In the landscape of modern drug discovery, the principle of "fail early, fail cheap" is paramount. A significant portion of clinical trial failures can be attributed to suboptimal pharmacokinetic properties rather than a lack of target engagement. The root of poor pharmacokinetics often lies in the fundamental physicochemical nature of the drug candidate. Properties such as ionization, lipophilicity, and solubility are not mere data points; they are the primary determinants of a molecule's ability to navigate the complex biological environment of the human body.
1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid presents a compelling case study. Its structure features a carboxylic acid (an acidic center) and a pyridine ring (a basic center), making its overall charge and properties highly dependent on the pH of its environment. Understanding this pH-dependent behavior is critical, as the molecule will traverse environments ranging from the highly acidic stomach (pH ~1.5-3.5) to the small intestine and blood plasma (pH ~7.4). This guide, therefore, moves beyond a simple data sheet to explain the causality behind the necessary experimental investigations and provides the robust protocols required to generate high-quality, decision-enabling data.
Molecular Profile and Core Identifiers
A precise understanding begins with the unambiguous identification of the molecule.
Figure 1: Chemical structure of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid
Table 1: Core Molecular Identifiers
| Property | Value | Source/Method |
| IUPAC Name | 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid | - |
| CAS Number | 1378845-13-6 | BLDpharm[1] |
| Molecular Formula | C₁₁H₁₁NO₂ | - |
| Molecular Weight | 189.21 g/mol | Calculated |
Ionization Constant (pKa): The Master Switch of Physicochemical Behavior
3.1 Scientific Rationale
The pKa is the pH at which a molecule is 50% ionized and 50% neutral. For 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid, two pKa values are anticipated: one for the deprotonation of the carboxylic acid (pKa₁) and another for the protonation of the pyridine nitrogen (pKa₂). These values dictate the molecule's charge state across the physiological pH range, which in turn profoundly impacts solubility, membrane permeability, plasma protein binding, and target interaction.[2] An accurate pKa determination is therefore non-negotiable for any meaningful biological or formulation study.
3.2 Predictive Analysis (In Silico Screening)
Before embarking on experimental work, computational tools can provide rapid and valuable estimates of pKa.[3][4] These algorithms use quantitative structure-activity relationships (QSAR) or quantum mechanics to predict ionization based on molecular structure. While predictive methods are excellent for high-throughput screening, they must be confirmed by experimental data for lead candidates.
3.3 Experimental Determination: Potentiometric Titration
Potentiometric titration is the gold-standard method for its accuracy and reproducibility in determining the pKa of pharmaceutical compounds.[2][5] The method involves monitoring pH changes as a titrant (acid or base) is incrementally added to a solution of the compound.
Caption: Workflow for pKa determination by potentiometric titration.
3.3.1 Detailed Protocol: Potentiometric Titration
-
Instrument Calibration: Calibrate the potentiometer using standard aqueous buffers of pH 4, 7, and 10 to ensure accurate measurements.[5]
-
Solution Preparation:
-
Prepare a ~1 mM solution of 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid. If solubility is low, a co-solvent system may be required, though this can influence the apparent pKa.
-
Prepare standardized 0.1 M NaOH and 0.1 M HCl solutions for titration.
-
Prepare a 0.15 M KCl solution to maintain a constant ionic strength throughout the titration.[5]
-
-
Titration Procedure:
-
Transfer a known volume (e.g., 20 mL) of the analyte solution into a reaction vessel equipped with a magnetic stirrer.
-
Add the KCl solution to maintain constant ionic strength.
-
Purge the solution with nitrogen to displace dissolved CO₂, which can interfere with the titration of basic moieties.[5]
-
Immerse the calibrated pH electrode into the solution.
-
Acidify the solution to a starting pH of ~1.8-2.0 using 0.1 M HCl. This ensures both the carboxylic acid and pyridine groups are fully protonated.
-
Begin titration by adding small, precise increments of 0.1 M NaOH.
-
After each addition, allow the pH reading to stabilize (drift < 0.01 pH units/minute) before recording the pH and the total volume of titrant added.[5]
-
Continue the titration until the pH reaches ~12-12.5 to ensure full deprotonation of all relevant groups.[5]
-
-
Data Analysis:
-
Plot the recorded pH values against the volume of NaOH added to generate a titration curve.
-
The pKa values correspond to the pH at the midpoints of the buffer regions (the flattest parts of the curve) or, more accurately, the inflection points on the curve, which can be precisely located by finding the peaks in the first derivative plot (ΔpH/ΔV vs. V).
-
Perform the titration a minimum of three times to ensure reliability and report the average pKa values with standard deviation.[5]
-
Lipophilicity (LogP/LogD): A Predictor of Membrane Permeability
4.1 Scientific Rationale
Lipophilicity, the "greasiness" of a molecule, is a key determinant of its ability to cross biological membranes, a prerequisite for reaching most drug targets. It is a critical component of frameworks like Lipinski's "Rule of Five".[6]
-
LogP is the partition coefficient of the neutral form of a molecule between n-octanol and water.
-
LogD is the distribution coefficient at a specific pH, accounting for the partitioning of all species (neutral and ionized).[6]
For an ionizable compound like our case study molecule, LogD is the more physiologically relevant parameter, particularly LogD at pH 7.4 (LogD₇.₄), which reflects its behavior in blood plasma.[6][7]
4.2 Experimental Determination: The Shake-Flask Method
The shake-flask method is the universally recognized gold standard for LogP and LogD determination due to its direct measurement of partitioning.[7][8]
Caption: Workflow for LogD determination by the shake-flask method.
4.2.1 Detailed Protocol: Shake-Flask LogD₇.₄
-
Phase Preparation:
-
Prepare a phosphate buffer solution at pH 7.4.
-
Mutually saturate the solvents: shake equal volumes of n-octanol and the pH 7.4 buffer together for 24 hours to ensure thermodynamic equilibrium. Allow the phases to separate completely before use.[9] This step is critical to prevent volume changes during the actual experiment.
-
-
Partitioning:
-
Accurately weigh the compound or add a known volume of a stock solution to a vessel containing known volumes of the pre-saturated n-octanol and pre-saturated buffer. The phase volume ratio can be adjusted based on the expected lipophilicity to ensure quantifiable concentrations in both phases.[9]
-
Seal the vessel and shake vigorously or agitate at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24 hours, but may need to be confirmed).[8]
-
After agitation, centrifuge the samples to ensure complete separation of the two phases.
-
-
Analysis:
-
Carefully remove an aliquot from each phase, avoiding any contamination from the interface.
-
Determine the concentration of the analyte in each phase (C_octanol and C_aqueous) using a validated analytical method, typically HPLC-UV or LC-MS.
-
-
Calculation:
-
The distribution coefficient (D) is the ratio of the concentrations: D = [Concentration in octanol] / [Concentration in aqueous].
-
LogD is the base-10 logarithm of D: LogD = log₁₀(D).
-
Perform the experiment in triplicate and report the average LogD₇.₄ with standard deviation.
-
Aqueous Solubility: The Gateway to Absorption
5.1 Scientific Rationale
For an orally administered drug, it must first dissolve in the gastrointestinal fluids before it can be absorbed. Poor aqueous solubility is a leading cause of low bioavailability.[10] According to the Biopharmaceutics Classification System (BCS), a drug is considered "highly soluble" if its highest marketed dose dissolves in 250 mL or less of aqueous media over the pH range of 1.2 to 6.8.[11][12] Determining the pH-solubility profile is therefore essential for predicting oral absorption and guiding formulation strategies.
Caption: Key factors influencing the aqueous solubility of a drug candidate.
5.2 Experimental Determination: Equilibrium Shake-Flask Method
The recommended method for definitive solubility measurement is the equilibrium (or thermodynamic) shake-flask method, which measures the solubility of the most stable solid form of the compound.[11][12]
5.2.1 Detailed Protocol: pH-Solubility Profile
-
Media Preparation: Prepare buffers at a minimum of three pH values relevant to the GI tract: pH 1.2 (simulated gastric fluid), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer).[12]
-
Equilibration:
-
Add an excess amount of the solid compound to vials containing each buffer. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation was reached.
-
Agitate the vials at a constant temperature (typically 37°C for biopharmaceutical relevance) for an extended period (24-72 hours) to allow the solution to reach equilibrium and to account for any potential solid-form conversions.[11]
-
-
Sampling and Analysis:
-
After equilibration, separate the solid from the supernatant by centrifugation followed by filtration through a low-binding filter.
-
Analyze the concentration of the dissolved compound in the clear filtrate using a validated analytical method like HPLC-UV.
-
-
Data Reporting:
-
Report the solubility at each pH in mg/mL. The BCS classification is based on the lowest solubility measured across the pH 1.2-6.8 range.[12]
-
Calculate the Dose/Solubility Volume (DSV) by dividing the highest anticipated clinical dose (in mg) by the lowest measured solubility (in mg/mL). A DSV ≤ 250 mL indicates high solubility.[12]
-
Table 2: Template for pH-Dependent Solubility Data
| pH of Buffer | Temperature (°C) | Measured Solubility (mg/mL) | Standard Deviation |
| 1.2 | 37 | [Experimental Value] | [SD] |
| 4.5 | 37 | [Experimental Value] | [SD] |
| 6.8 | 37 | [Experimental Value] | [SD] |
Thermal Properties: Melting Point Determination
6.1 Scientific Rationale
The melting point is the temperature at which a solid transitions to a liquid. For a pure crystalline compound, this occurs over a sharp, narrow range (typically 0.5-1.0°C). A broad melting range often indicates the presence of impurities, which cause a melting point depression.[13] The melting point also provides an indirect measure of the crystal lattice energy, which can influence solubility.
6.2 Experimental Determination: Capillary Method
This is the most common and straightforward method for determining the melting point of a solid.
6.2.1 Detailed Protocol: Melting Point by Capillary Method
-
Sample Preparation:
-
Ensure the sample is completely dry.
-
If the crystals are large, finely grind them into a powder using a mortar and pestle to ensure uniform packing and heat transfer.[14][15]
-
Tap the open end of a glass capillary tube into the powder to collect a small amount of sample.
-
Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the sample tightly into the sealed end to a height of 2-3 mm.[15]
-
-
Measurement:
-
Place the packed capillary into the heating block of a melting point apparatus.
-
For an unknown compound, a rapid initial determination (10-20°C/min heating rate) can be performed to find an approximate melting range.[13]
-
For an accurate measurement, allow the apparatus to cool, insert a new sample, and heat rapidly to about 20°C below the approximate melting point.
-
Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium between the sample, block, and thermometer.[16]
-
-
Data Recording:
-
Record the temperature at which the first droplet of liquid appears (T₁).
-
Record the temperature at which the last solid crystal melts (T₂).
-
The melting point is reported as the range T₁ - T₂.
-
Summary and Integrated Physicochemical Profile
The data generated through these protocols should be consolidated into a comprehensive profile. This integrated view allows scientists to build a holistic understanding of the molecule's potential behavior and identify liabilities that may need to be addressed through chemical modification or specialized formulation.
Table 3: Consolidated Physicochemical Profile for 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid
| Parameter | Method | Predicted Value | Experimental Value | Significance for Drug Development |
| pKa₁ (Carboxylic Acid) | Potentiometric Titration | ~4-5 | [Result] | Governs solubility in the stomach and small intestine. |
| pKa₂ (Pyridine) | Potentiometric Titration | ~5-6 | [Result] | Influences charge and interactions at physiological pH. |
| LogD at pH 7.4 | Shake-Flask | [Result] | [Result] | Key indicator of membrane permeability and potential for CNS penetration. |
| LogD at pH 5.5 | Shake-Flask | [Result] | [Result] | Relevant for absorption in the distal small intestine. |
| Solubility at pH 1.2 | Shake-Flask | [Result] | [Result] | Predicts dissolution behavior in the stomach. |
| Solubility at pH 6.8 | Shake-Flask | [Result] | [Result] | Predicts dissolution in the intestine; used for BCS classification. |
| Melting Point (°C) | Capillary Method | - | [Result] | Indicator of purity and solid-state stability. |
References
-
CD ComputaBio. (n.d.). Rapid Prediction of the Physicochemical Properties of Molecules. Retrieved from [Link]
-
Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]
-
Ferreira, L., et al. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. Retrieved from [Link]
-
Pang, K. S., et al. (2015). Computational Approaches to Analyze and Predict Small Molecule Transport and Distribution at Cellular and Subcellular Levels. The AAPS Journal. Retrieved from [Link]
-
Bergazin, T. D. (2021). Advancing physicochemical property predictions in computational drug discovery. University of California, Irvine. Retrieved from [Link]
-
protocols.io. (n.d.). LogP / LogD shake-flask method. Retrieved from [Link]
-
Tsinman, K., et al. (2013). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review. Retrieved from [Link]
-
Papac, M. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Pion Inc. Retrieved from [Link]
-
World Health Organization. (2015). Annex 4: Guidance on the conduct of solubility studies for classification of an active pharmaceutical ingredient within the Biopharmaceutics Classification System. WHO Technical Report Series, No. 992. Retrieved from [Link]
-
University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]
-
Hitzfeld, A., et al. (2018). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. Journal of Pharmaceutical Sciences. Retrieved from [Link]
-
van der Water, B. E., et al. (2009). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]
-
ResearchGate. (2018). LogP / LogD shake-flask method v1. Retrieved from [Link]
-
Dow Development Labs. (2021). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Retrieved from [Link]
-
ProtoQSAR. (n.d.). Computational methods for predicting properties. Retrieved from [Link]
-
Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from [Link]
-
Ibezim, E., et al. (2018). pKa Determination of Pharmaceutical Active Agents: The Analytical Method of Choice. Medwin Publishers. Retrieved from [Link]
-
Subirats, X., et al. (2015). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. European Journal of Pharmaceutical Sciences. Retrieved from [Link]
-
Al-Ghamdi, K., & Al-Omar, M. (2024). Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. International Journal of Innovative Research and Scientific Studies. Retrieved from [Link]
-
Mettler Toledo. (n.d.). Melting Point Determination | Your Guide to Melting Point Analysis. Retrieved from [Link]
-
J-Star Research. (n.d.). Predicting Molecular Properties via Computational Chemistry. Retrieved from [Link]
-
MIT OpenCourseWare. (2010). Melting Point. YouTube. Retrieved from [Link]
-
Rogers, R. (2012). Melting Point Determination. University of South Alabama. Retrieved from [Link]
-
LibreTexts Chemistry. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]
-
Schenck, G. A. (2021). pKa Determination in non-Aqueous Solvents and Aqueous-Organic Mixtures Using Chemical Shift Imaging Titrations. University of Liverpool Repository. Retrieved from [Link]
Sources
- 1. 1378845-13-6|1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid|BLD Pharm [bldpharm.com]
- 2. medwinpublishers.com [medwinpublishers.com]
- 3. Physicochemical Properties Prediction - CD ComputaBio [cadd.computabio.com]
- 4. J-STAR Computational Chem | CRO Services [jstar-research.com]
- 5. creative-bioarray.com [creative-bioarray.com]
- 6. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 7. researchgate.net [researchgate.net]
- 8. encyclopedia.pub [encyclopedia.pub]
- 9. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 11. raytor.com [raytor.com]
- 12. who.int [who.int]
- 13. southalabama.edu [southalabama.edu]
- 14. mt.com [mt.com]
- 15. chem.libretexts.org [chem.libretexts.org]
- 16. youtube.com [youtube.com]
